Cas no 1866613-90-2 (1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
• CAS No: 1866613-90-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5901809
• PubChem ID: 130513190
• Update Time: 2025-06-08

1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile hydrochloride
• Cyclopropanecarbonitrile, 1-(4-hydroxy-4-piperidinyl)-
• 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
• EN300-3038575
• 1866613-90-2

• Inchi： 1S/C9H14N2O/c10-7-8(1-2-8)9(12)3-5-11-6-4-9/h11-12H,1-6H2
• InChI Key： DBIXCMLDCCDKJD-UHFFFAOYSA-N
• SMILES： C1(C2(O)CCNCC2)(C#N)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 331.1±42.0 °C(Predicted)
• pka: 13.52±0.20(Predicted)

Additional information on 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile

1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile: A Promising Compound in Medicinal Chemistry

1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile (CAS No. 1866613-90-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropanecarbonitriles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The core structure of 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile consists of a cyclopropane ring attached to a cyano group and a substituted piperidine moiety. The presence of the hydroxy group on the piperidine ring imparts additional reactivity and functional versatility, making this compound a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits.

In addition to its neuroprotective properties, 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile has demonstrated anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and multiple sclerosis. This dual action—neuroprotective and anti-inflammatory—makes it an attractive candidate for the development of multifunctional drugs.

The pharmacokinetic profile of 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile has also been investigated. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. Its low molecular weight and lipophilicity contribute to good bioavailability and tissue penetration, enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development.

Beyond its direct therapeutic applications, 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile serves as a valuable tool compound in academic research. Its unique structure allows scientists to explore new biological pathways and mechanisms of action, contributing to our understanding of complex diseases and the development of novel therapeutic strategies.

In conclusion, 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile (CAS No. 1866613-90-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its multifaceted biological activities, favorable pharmacokinetic properties, and ongoing clinical trials make it an exciting area of research for both academic and pharmaceutical industries. As more data become available, it is likely that this compound will continue to play a significant role in advancing our understanding and treatment of various diseases.